Cas no 2138548-59-9 (3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol)

• Product Name: 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol
• CAS No: 2138548-59-9
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5777536
• PubChem ID: 165716972
• Update Time: 2025-10-30

3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161566
• 2138548-59-9
• 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol

• Inchi： 1S/C13H22N2O/c1-4-10-8-14-15(9-10)12-7-11(16)5-6-13(12,2)3/h8-9,11-12,16H,4-7H2,1-3H3
• InChI Key： PHICOBDWCYIEKA-UHFFFAOYSA-N
• SMILES： OC1CCC(C)(C)C(C1)N1C=C(CC)C=N1

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38Ų

Additional information on 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol

Research Brief on 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol (CAS: 2138548-59-9)

The compound 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol (CAS: 2138548-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the unique structural features of 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol, which contribute to its bioactivity. The compound's pyrazole and cyclohexanol moieties are believed to play a critical role in its interaction with biological targets, particularly in the modulation of enzyme activity and receptor binding. Researchers have employed advanced computational modeling and in vitro assays to elucidate these interactions, revealing promising results for further development.

One of the key findings from recent investigations is the compound's potential as an anti-inflammatory agent. Preclinical studies have demonstrated that 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol exhibits significant inhibitory effects on pro-inflammatory cytokines, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, positions it as a viable candidate for further drug development.

Another area of interest is the compound's application in oncology. Preliminary data indicate that 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol may exhibit cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that the compound induces apoptosis through the activation of intrinsic pathways, making it a potential candidate for combination therapies with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the optimization of 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol for clinical use. Issues such as dose-dependent toxicity and the need for improved selectivity are currently being addressed through structure-activity relationship (SAR) studies and medicinal chemistry approaches. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these discoveries into therapeutic applications.

In conclusion, 3-(4-ethyl-1H-pyrazol-1-yl)-4,4-dimethylcyclohexan-1-ol represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential to fully realize its potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and drug discovery.